1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 1-ethyl-4-methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridin-3-one
• InChI: InChI=1S/C9H15N3O/c1-3-12-7-5-10-4-6(2)8(7)9(13)11-12/h6,10H,3-5H2,1-2H3,(H,11,13)
• InChI Key: MQVKAHJMBPJNLB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(CNC2)C)C(=O)N1

Description

The compound 1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol is a synthetically designed pyrazolopyridine derivative of significant interest for early-stage pharmacological research. Its core structure is a privileged scaffold in medicinal chemistry, known for its similarity to purine bases, which allows it to interact with a variety of enzymatic targets . Specifically, the saturated tetrahydropyridine ring fused with a pyrazole, substituted with a hydroxy group at the 3-position, presents a key motif for investigating central nervous system (CNS) targets. Compounds based on the 4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine scaffold have been identified as potent inhibitors of glycine transporter 1 (GlyT1) . GlyT1 inhibition is a recognized mechanism for enhancing NMDA receptor function and is a promising therapeutic strategy for addressing cognitive deficits associated with neurodegenerative diseases, schizophrenia, and other nervous system disorders . Furthermore, pyrazolopyridine cores are frequently explored in oncology research, particularly as tyrosine kinase inhibitors . The structural features of this compound make it a valuable chemical tool for probing structure-activity relationships (SAR), developing novel synthetic routes, and screening for new biological activities in high-throughput assays. Researchers can utilize this molecule as a key intermediate or precursor for further chemical elaboration to develop more potent and selective modulators of these critical pathways.

Preparation Methods

General Synthetic Strategy

The synthesis of 1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol generally involves cyclization reactions of appropriately substituted precursors that contain pyrazole and pyridine moieties or their equivalents. The key step is the formation of the fused bicyclic system through intramolecular cyclization, often under acidic or oxidative conditions.

Cyclization of Precursors

One common approach involves the condensation of substituted aminopyrazoles with suitable carbonyl compounds or β-diketones, followed by oxidative cyclization. For example, the reaction of N-amino-2-iminopyridines with β-diketones in ethanol containing acetic acid under an oxygen atmosphere at elevated temperatures (around 130 °C) has been demonstrated to yield pyrazolopyridine derivatives efficiently.

Entry	Reagents/Conditions	Atmosphere	Yield (%)	Notes
1	N-amino-2-iminopyridine + β-diketone, EtOH + AcOH (6 equiv)	O2 (1 atm)	74	High yield oxidative cyclization
2	Same as above, but under air	Air	52	Lower yield without pure oxygen
3	Same as above, no acid	Ar	6	Very low yield without acid

Table 1: Representative yields for pyrazolopyridine synthesis under varied conditions.

Alternative Synthetic Routes

Additional synthetic routes include:

• Reduction of substituted pyridines : Reduction of 4-picoline derivatives to tetrahydropyridine intermediates followed by functional group transformations can lead to pyrazolopyridine structures, although this method is less direct and more complex.

• Electrophilic substitution on pyrazolopyridine cores : For related pyrazolopyridine derivatives, electrophilic substitution reactions using iodine and base in dichloromethane have been employed to introduce substituents at specific ring positions, which can be adapted for functionalization of the target compound.

• One-pot condensation reactions : Condensation of aryl aldehydes, hydroxy-pyranones, and ethylpyrazol-5-amine in ethanol with molecular iodine as a catalyst under reflux can afford fused bicyclic heterocycles related to pyrazolopyridines, offering a metal-free, high-yielding alternative.

Detailed Reaction Mechanism Insights

The general mechanism for the oxidative cyclization involves:

• Nucleophilic addition of the amino group of the pyrazole precursor to the carbonyl carbon of the β-diketone or equivalent substrate, forming an adduct.

• Oxidative dehydrogenation facilitated by molecular oxygen, converting the intermediate into a more conjugated system.

• Intramolecular cyclization through nucleophilic attack and ring closure.

• Dehydration to yield the final fused bicyclic pyrazolopyridine structure.

Comparative Analysis of Preparation Methods

Method	Key Reagents/Conditions	Advantages	Limitations
Oxidative cyclization with β-diketones	N-amino-2-iminopyridine, β-diketone, EtOH + AcOH, O2, 130 °C	High yield, environmentally friendly, straightforward	Requires elevated temperature and oxygen
Reduction of substituted pyridines	4-picoline derivatives, reducing agents	Potentially inexpensive starting materials	Multi-step, lower overall efficiency
Electrophilic substitution	Pyrazolopyridine core, I2, base, DCM	Allows functional group diversification	Requires preformed pyrazolopyridine core
One-pot condensation	Aryl aldehydes, hydroxy-pyranone, ethylpyrazol-5-amine, I2, EtOH reflux	Metal-free, high yield, simple setup	Limited to certain substituted derivatives

Chemical Reactions Analysis

1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Nucleophilic substitution reactions can occur at the ethyl or methyl groups, leading to the formation of various substituted derivatives.

Common Reagents and Conditions: Typical reagents include acids, bases, oxidizing agents, and reducing agents.

Scientific Research Applications

1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound has shown potential as a bioactive molecule with applications in enzyme inhibition and receptor modulation.

Medicine: Research indicates its potential use in developing new pharmaceuticals, particularly as inhibitors of specific enzymes involved in disease pathways.

Industry: It is utilized in the development of new materials and as a precursor for various chemical processes.

Mechanism of Action

The mechanism of action of 1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking substrate access and subsequent catalytic activity. The pathways involved often include modulation of signaling cascades and alteration of cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared below with structurally related pyrazolo-pyridine derivatives (Table 1):

Compound Name	Core Structure	Substituents	Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol	Pyrazolo[3,4-c]pyridine	1-Ethyl, 4-methyl, 3-hydroxy	Hydroxyl	C9H13N3O	~179.22	Hydrogen-bond donor, moderate lipophilicity	Inferred
Ethyl 1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylate hydrochloride	Pyrazolo[3,4-c]pyridine	3-Carboxylate ethyl ester, HCl salt	Ester, hydrochloride	C9H14ClN3O2	243.68	Enhanced solubility, acidic
4-Aryl-5-cyano-3-methyl-1-phenyl-7H-pyrazolo[3,4-b]pyridin-6-one	Pyrazolo[3,4-b]pyridine	4-Aryl, 5-cyano, 3-methyl, 1-phenyl	Ketone, nitrile	C20H14N4O	326.36	Planar structure, electron-withdrawing groups
1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-5-carboxylic acid dihydrochloride	Pyrazolo[3,4-c]pyridine	5-Carboxylic acid, HCl salt	Carboxylic acid, HCl	C7H11Cl2N3O2	240.09	High polarity, zwitterionic potential
2-(4-Ethyl-6-methylpyrazolo[1,5-a]pyridin-2-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrazolo[1,5-a]pyridine	4-Ethyl, 6-methyl, pyrimidinone linkage	Ketone, tertiary amine	C21H20N4O	344.41	Extended conjugation, kinase inhibitor-like

Key Observations:

Core Structure Variations: Pyrazolo[3,4-c]pyridine (target compound) vs. pyrazolo[3,4-b]pyridine (–3): The fusion position alters substituent orientation and electronic properties. The [3,4-c] system allows for tetrahedral geometry at the pyridine nitrogen, while [3,4-b] derivatives are more planar . Pyrazolo[1,5-a]pyridine (): A distinct ring fusion pattern, often linked to pyrimidinones in bioactive compounds .

Functional Group Impact :

• Hydroxyl (target) vs. Carboxylate () : The hydroxyl group enhances hydrogen-bonding capacity but reduces acidity compared to carboxylic acid derivatives ().
• Ethyl/Methyl vs. Aryl Substituents : Aliphatic substituents (target) improve lipophilicity, whereas aryl groups (–3) may enhance π-π stacking in protein binding .

Synthetic Routes: Ionic liquids and FeCl3 catalysis are common for pyrazolo[3,4-b]pyridinones (–3), but pyrazolo[3,4-c] derivatives (e.g., ) may require ester hydrolysis or direct hydroxylation .

Carboxamide metabolites () highlight the scaffold’s metabolic stability challenges compared to hydroxylated analogs .

Biological Activity

1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol (CAS No. 2060044-11-1) is a compound of interest due to its potential biological activities. This article explores its synthesis, biological effects, and potential therapeutic applications based on various research findings.

• Molecular Formula : C₉H₁₅N₃O
• Molecular Weight : 181.23 g/mol
• CAS Number : 2060044-11-1

Synthesis

The synthesis of pyrazolo[3,4-c]pyridines typically involves multi-step reactions that may include cyclization processes. Various studies have reported the synthesis of similar compounds with modifications that enhance their biological activity.

Antiproliferative Effects

Research has indicated that pyrazolo[3,4-c]pyridine derivatives exhibit significant antiproliferative activity against various cancer cell lines. For instance, studies have shown that related compounds can inhibit cell growth in human leukemia (MV4-11) and breast cancer (MCF-7) cell lines. The mechanism often involves the induction of apoptosis through pathways such as caspase activation and modulation of cell cycle regulators like PCNA .

The biological activity of 1-Ethyl-4-methyl-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridin-3-ol may involve several mechanisms:

• Induction of Apoptosis : Activation of caspases and PARP cleavage has been observed in related pyrazolo compounds.
• Cell Cycle Arrest : Some derivatives have been shown to affect cell cycle progression by targeting specific kinases involved in cell division.

Structure-Activity Relationship (SAR)

The structure of pyrazolo[3,4-c]pyridines plays a crucial role in their biological activity. Variations in substituents at specific positions can significantly alter potency. For example:

Compound	Substituent	Activity Level
A	Methyl	Moderate
B	Ethyl	Low
C	Phenyl	High

This table illustrates how increasing bulkiness or polarity in substituents can reduce activity against cancer cell lines .

Case Studies

• Cytotoxicity Studies : A study tested the cytotoxic effects of various pyrazolo derivatives on bladder cancer cell lines (RT112 and UMUC3). The results indicated that certain modifications led to enhanced cytotoxicity compared to unmodified compounds .
• Fluorescence Properties : Another investigation focused on the fluorescence properties of pyrazolo derivatives for potential use as pH indicators in biological systems. This study highlighted the dual functionality of these compounds beyond just antiproliferative effects .

Q & A

Q. What are the standard synthetic routes for 1-ethyl-4-methyl-pyrazolo-pyridin-3-ol, and how do reaction conditions influence yield?

Methodological Answer: Synthesis typically involves multi-step heterocyclic condensation. A general approach includes:

• Cyclization : Reacting ethyl 2-cyanoacetate with substituted bromo compounds (e.g., 2-bromo-1,1-dimethoxyethane) to form pyridine intermediates .
• Functionalization : Introducing ethyl and methyl groups via alkylation or nucleophilic substitution under controlled temperatures (–20°C to –15°C) to prevent side reactions .
• Purification : Column chromatography (ethyl acetate/hexane, 1:4) or recrystallization from methanol/2-propanol .

Q. Key Variables Affecting Yield :

Variable	Optimal Condition	Yield Impact
Temperature	–20°C to –15°C	Prevents decomposition, improves regioselectivity
Solvent	Dichloromethane/ethanol	Enhances solubility of intermediates
Catalyst	Triethylamine	Accelerates cyclization by deprotonation

Q. What spectroscopic methods are most effective for structural elucidation of this compound?

Methodological Answer :

• 1H NMR : Characterize substituents on the pyrazole and pyridine rings. For example, ethyl groups appear as triplets (δ 1.18–1.21 ppm), while aromatic protons resonate at δ 6.62–7.80 ppm .
• Mass Spectrometry (ESI-MS) : Confirm molecular weight (e.g., observed m/z 450.2 matches calculated M+1 ).
• Chromatography (HPLC) : Assess purity (>98% purity achievable via gradient elution) .

Q. Data Interpretation Tips :

• Overlapping signals in NMR? Use 2D-COSY or NOESY to resolve stereochemistry .
• Unstable in solution? Analyze samples immediately after preparation to avoid degradation .

Advanced Research Questions

Q. How can researchers resolve contradictions in pharmacological activity data for pyrazolo-pyridin-3-ol derivatives?

Methodological Answer : Contradictions often arise from differences in:

• Target Binding Assays : Hypoxanthine-guanine phosphoribosyltransferase (HGPRT) inhibition varies with assay pH (optimal pH 6.5 for replicable results ).
• Enzyme Source : Use recombinant HGPRT to standardize activity measurements .

Q. Case Study :

Study	Reported IC50 (μM)	Assay Condition
A	12.3 ± 1.2	pH 7.4, rat liver extract
B	8.9 ± 0.7	pH 6.5, recombinant HGPRT

Resolution : Normalize assays to pH 6.5 and use recombinant enzymes to minimize variability .

Q. How to optimize reaction conditions for regioselective alkylation of the pyrazole ring?

Methodological Answer : Regioselectivity is influenced by:

• Base Selection : Triethylamine favors N-alkylation over O-alkylation (95:5 ratio) .
• Solvent Polarity : Polar aprotic solvents (e.g., DMF) stabilize transition states for ethyl group addition .

Q. Optimization Workflow :

Screen bases (e.g., NaH vs. Et3N) at –20°C .

Monitor reaction progress via TLC (hexane/ethyl acetate, 3:1).

Isolate products using flash chromatography .

Result : Ethyl group incorporation at the 1-position achieved in 78% yield .

Q. What safety protocols are critical when handling pyrazolo-pyridin-3-ol derivatives?

Methodological Answer :

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coat, and ANSI-approved goggles .
• Ventilation : Use fume hoods to avoid inhalation of vapors (no occupational exposure limits established, but precautionary measures advised) .
• Spill Management : Absorb with inert material (e.g., sand) and dispose as hazardous waste .

Q. Emergency Procedures :

Exposure Route	Action
Skin Contact	Rinse with water ≥15 minutes; seek medical help if irritation persists
Eye Contact	Flush with saline solution; remove contact lenses immediately

Q. How to design stability studies for pyrazolo-pyridin-3-ol under varying storage conditions?

Methodological Answer :

• Thermal Stability : Store at –20°C in amber vials; monitor decomposition via HPLC over 6 months .
• Light Sensitivity : Expose to UV (254 nm) for 48 hours; track degradation products .

Q. Stability Data :

Condition	Degradation (%)	Timeframe
25°C, light	12%	30 days
–20°C, dark	<2%	6 months

Recommendation : Use desiccants and inert gas (N2) to prolong shelf life .